Cas no 1053656-72-6 (2-tert-Butyloxycarbonylaminomethyl-5-(4-tert-butylphenyl)-1,3,4oxadiazole)

• Product Name: 2-tert-Butyloxycarbonylaminomethyl-5-(4-tert-butylphenyl)-1,3,4oxadiazole
• CAS No: 1053656-72-6
• MF: C₁₈H₂₅N₃O₃
• MW: 331.40940451622
• MDL: MFCD10568232
• CID: 4679030
• Update Time: 2025-07-21

2-tert-Butyloxycarbonylaminomethyl-5-(4-tert-butylphenyl)-1,3,4oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-TERT-BUTYLOXYCARBONYLAMINOMETHYL-5-(4-TERT-BUTYLPHENYL)-[1,3,4]OXADIAZOLE
• 2-tert-Butyloxycarbonylaminomethyl-5-(4-tert-butylphenyl)-1,3,4oxadiazole

• MDL： MFCD10568232
• Inchi： 1S/C18H25N3O3/c1-17(2,3)13-9-7-12(8-10-13)15-21-20-14(23-15)11-19-16(22)24-18(4,5)6/h7-10H,11H2,1-6H3,(H,19,22)
• InChI Key： GCZOQCJTFXCCPU-UHFFFAOYSA-N
• SMILES： O(C(NCC1=NN=C(C2C=CC(=CC=2)C(C)(C)C)O1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 420
• Topological Polar Surface Area: 77.2

Additional information on 2-tert-Butyloxycarbonylaminomethyl-5-(4-tert-butylphenyl)-1,3,4oxadiazole

Comprehensive Analysis of 2-tert-Butyloxycarbonylaminomethyl-5-(4-tert-butylphenyl)-1,3,4-oxadiazole (CAS No. 1053656-72-6)

The compound 2-tert-Butyloxycarbonylaminomethyl-5-(4-tert-butylphenyl)-1,3,4-oxadiazole (CAS No. 1053656-72-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,3,4-oxadiazole core and tert-butyl substituents, make it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

In recent years, the demand for heterocyclic compounds like 1,3,4-oxadiazoles has surged due to their versatility in medicinal chemistry. The tert-butyloxycarbonyl (Boc) protecting group in this molecule enhances its stability during synthetic processes, a feature highly sought after in peptide and small-molecule synthesis. This aligns with the growing trend of green chemistry and sustainable synthesis, as it reduces the need for harsh deprotection conditions.

The 4-tert-butylphenyl moiety in CAS No. 1053656-72-6 contributes to its lipophilicity, a critical factor in drug design for improving membrane permeability. This property is frequently discussed in forums and publications focusing on ADME (Absorption, Distribution, Metabolism, Excretion) optimization, a hot topic in pharmaceutical R&D. Additionally, the compound’s potential as a fluorescence probe or imaging agent has sparked interest in diagnostic applications, addressing the rising need for non-invasive detection technologies.

From a synthetic perspective, 2-tert-Butyloxycarbonylaminomethyl-5-(4-tert-butylphenyl)-1,3,4-oxadiazole is often explored in click chemistry and catalysis studies. Its compatibility with palladium-catalyzed cross-coupling reactions makes it a candidate for constructing complex molecular architectures. This aligns with the industry’s shift toward atom-efficient and high-yield methodologies, a recurring theme in academic and industrial research.

In agrochemical applications, the oxadiazole scaffold is known for its herbicidal and fungicidal properties. While CAS No. 1053656-72-6 is not directly marketed as an agrochemical, its derivatives are under investigation for crop protection solutions. This resonates with the global emphasis on food security and sustainable agriculture, topics frequently searched by stakeholders in the agriscience sector.

Quality control and analytical characterization of 2-tert-Butyloxycarbonylaminomethyl-5-(4-tert-butylphenyl)-1,3,4-oxadiazole are critical for ensuring reproducibility in research. Techniques like HPLC, NMR, and mass spectrometry are commonly employed, reflecting the broader demand for analytical validation in chemical manufacturing. These keywords are highly relevant in SEO-driven content, as they address common queries from quality assurance professionals.

In summary, CAS No. 1053656-72-6 represents a multifaceted compound with applications spanning pharmaceuticals, diagnostics, and agrochemicals. Its structural attributes and synthetic utility make it a subject of ongoing research, particularly in contexts emphasizing molecular design, sustainability, and biological activity. As the scientific community continues to explore its potential, this compound is poised to remain a key player in advanced chemical innovation.